Cas no 1027534-43-5 (Pyrazolo1,5-apyrimidin-5(1H)-one)

• Product Name: Pyrazolo1,5-apyrimidin-5(1H)-one
• CAS No: 1027534-43-5
• MF: C₆H₅N₃O
• MW: 135.123400449753
• MDL: MFCD27989151
• CID: 1083695
• PubChem ID: 135513288
• Update Time: 2025-10-05

Pyrazolo1,5-apyrimidin-5(1H)-one Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-5(4H)-one
• Pyrazolo[1,5-a]pyrimidin-5(1H)-one
• Pyrazolo[1,5-a]pyrimidin-5-ol
• 5-HYDROXYPYRAZOLO[1,5-A]PYRIMIDINE
• 4H-pyrazolo[1,5-a]pyrimidin-5-one
• 4H,5H-PYRAZOLO[1,5-A]PYRIMIDIN-5-ONE
• 1H-PYRAZOLO[1,5-A]PYRIMIDIN-5-ONE
• PubChem20878
• LSLIYLLMLAQRIS-UHFFFAOYSA-N
• SBB085887
• RP20188
• AB16973
• Q
• PB28532
• SCHEMBL1440869
• CS-0160345
• MFCD14581682
• AKOS015904479
• J-517618
• DS-2347
• DTXSID70582949
• 29274-22-4
• Pyrazolo[1 pound not5-a]pyrimidin-5-ol
• 1027534-43-5
• UGD77YK3VH
• AM807057
• P11730
• SCHEMBL1245654
• O12056
• DB-068090
• SY019321
• Z1966571755
• EN300-115652
• BG-0010
• AKOS005073888
• MFCD27989151
• CS-0036458
• Pyrazolo1,5-apyrimidin-5(1H)-one

• MDL： MFCD27989151
• Inchi： 1S/C6H5N3O/c10-6-2-4-9-5(8-6)1-3-7-9/h1-4H,(H,8,10)
• InChI Key： LSLIYLLMLAQRIS-UHFFFAOYSA-N
• SMILES： O=C1C=CN2C(=CC=N2)N1

Computed Properties

• Exact Mass: 135.043261791g/mol
• Monoisotopic Mass: 135.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9
• XLogP3: -0.3